Cas no 1263178-36-4 (tert-butyl 3-fluoro-1,7-diazaspiro[4.5]decane-7-carboxylate)

• Product Name: tert-butyl 3-fluoro-1,7-diazaspiro[4.5]decane-7-carboxylate
• CAS No: 1263178-36-4
• MF: C₁₃H₂₃FN₂O₂
• MW: 258.332327127457
• CID: 5098872
• Update Time: 2026-03-03

tert-butyl 3-fluoro-1,7-diazaspiro[4.5]decane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-fluoro-1,7-diazaspiro[4.5]decane-7-carboxylate

• Inchi： 1S/C13H23FN2O2/c1-12(2,3)18-11(17)16-6-4-5-13(9-16)7-10(14)8-15-13/h10,15H,4-9H2,1-3H3
• InChI Key： QSBXJZICYMEOKO-UHFFFAOYSA-N
• SMILES： N1C2(CCCN(C(OC(C)(C)C)=O)C2)CC(F)C1

Additional information on tert-butyl 3-fluoro-1,7-diazaspiro[4.5]decane-7-carboxylate

Exploring the Versatile Applications of tert-butyl 3-fluoro-1,7-diazaspiro[4.5]decane-7-carboxylate (CAS No. 1263178-36-4)

In the ever-evolving landscape of pharmaceutical and agrochemical research, tert-butyl 3-fluoro-1,7-diazaspiro[4.5]decane-7-carboxylate (CAS No. 1263178-36-4) has emerged as a compound of significant interest. This spirocyclic compound belongs to the class of diazaspiro derivatives, which are increasingly recognized for their unique structural features and broad applicability in drug discovery. The presence of both fluorine and tert-butyl carboxylate moieties in its structure makes it particularly valuable for medicinal chemistry applications, where these functional groups are known to enhance bioavailability and metabolic stability.

The compound's CAS number 1263178-36-4 serves as a unique identifier in chemical databases, facilitating its tracking in research and development processes. Scientists and researchers often search for this CAS registry number when investigating spirocyclic building blocks or fluorinated heterocycles for pharmaceutical applications. Recent trends in drug discovery have shown a growing preference for such structurally complex molecules, as they often demonstrate improved target selectivity and reduced off-target effects compared to simpler analogs.

One of the most compelling aspects of tert-butyl 3-fluoro-1,7-diazaspiro[4.5]decane-7-carboxylate is its potential application in central nervous system (CNS) drug development. The spirocyclic framework is particularly interesting to medicinal chemists working on neurological disorders, as this structural motif is frequently found in compounds that can cross the blood-brain barrier. The incorporation of fluorine atoms in drug candidates has become a hot topic in pharmaceutical research, with many asking, "How does fluorination affect drug properties?" This compound serves as an excellent example of strategic fluorination in drug design.

From a synthetic chemistry perspective, tert-butyl 3-fluoro-1,7-diazaspiro[4.5]decane-7-carboxylate represents a valuable intermediate compound for further derivatization. The tert-butyl carboxylate protecting group offers synthetic flexibility, allowing for selective deprotection and subsequent functionalization. Researchers frequently inquire about "spirocyclic compound synthesis methods" and "fluorinated heterocycle applications," making this compound particularly relevant in current chemical literature.

The pharmaceutical industry's growing interest in diazaspiro compounds is reflected in the increasing number of patent applications featuring similar structures. Many drug discovery teams are exploring questions like "What are the advantages of spirocyclic scaffolds in drug design?" and "How can fluorinated building blocks improve drug candidate profiles?" These inquiries highlight the significance of compounds like tert-butyl 3-fluoro-1,7-diazaspiro[4.5]decane-7-carboxylate in modern medicinal chemistry.

In the context of agrochemical development, spirocyclic compounds have shown promise as potential active ingredients. The structural features of CAS 1263178-36-4 suggest possible applications in this field, particularly given the agricultural sector's increasing demand for novel, selective, and environmentally friendly compounds. Researchers investigating "new agrochemical scaffolds" or "fluorinated pesticides" might find this compound's profile particularly interesting.

The physicochemical properties of tert-butyl 3-fluoro-1,7-diazaspiro[4.5]decane-7-carboxylate contribute significantly to its potential utility. The fluorine atom influences the compound's electronic characteristics and can enhance its binding affinity to biological targets. Meanwhile, the spirocyclic structure often confers improved metabolic stability compared to linear analogs. These attributes make it a subject of interest for researchers exploring "structure-property relationships" in drug design.

Recent advances in synthetic methodology have made diazaspiro derivatives more accessible to research teams. The availability of tert-butyl 3-fluoro-1,7-diazaspiro[4.5]decane-7-carboxylate as a building block can accelerate drug discovery programs by providing a versatile starting point for further modifications. Many synthetic chemists are actively searching for "efficient spirocycle synthesis" methods and "fluorination techniques," making this compound's study particularly timely.

From a commercial perspective, the market for specialized pharmaceutical intermediates like CAS 1263178-36-4 has been expanding steadily. The growing demand for complex drug candidates and the pharmaceutical industry's focus on targeted therapies have created new opportunities for suppliers of such building blocks. Business development professionals often research "high-value chemical intermediates" and "custom synthesis compounds," categories where this molecule clearly fits.

Looking toward future applications, tert-butyl 3-fluoro-1,7-diazaspiro[4.5]decane-7-carboxylate may find use in emerging areas such as PROTACs (proteolysis targeting chimeras) or other targeted protein degradation technologies. The compound's structural features make it potentially suitable as a linker or warhead component in these innovative therapeutic approaches. Researchers investigating "new modalities in drug discovery" are likely to find this compound's profile intriguing.

In conclusion, tert-butyl 3-fluoro-1,7-diazaspiro[4.5]decane-7-carboxylate (CAS No. 1263178-36-4) represents a fascinating example of modern medicinal chemistry building blocks. Its unique combination of spirocyclic architecture and strategic fluorination positions it as a valuable tool for drug discovery researchers addressing current challenges in pharmaceutical development. As the scientific community continues to explore complex molecular architectures for therapeutic applications, compounds like this will undoubtedly play an increasingly important role in advancing human health through innovative chemistry.